Cas no 3616-78-2 ((R)-(-)-Fenfluramine Hydrochloride)

• Product Name: (R)-(-)-Fenfluramine Hydrochloride
• CAS No: 3616-78-2
• MF: C₁₂H₁₇ClF₃N
• MW: 267.718292951584
• CID: 319670
• PubChem ID: 16219349
• Update Time: 2025-04-19

(R)-(-)-Fenfluramine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-ethyl-a-methyl-3-(trifluoromethyl)-,hydrochloride, (aR)-(9CI)
• (R)-(-)-Fenfluramine Hydrochloride
• (R)-N-ethyl-α-methyl-3-(trifluoromethyl)phenethylamine hydrochloride
• FENFLURAMINE L-FORM HYDROCHLORIDE [MI]
• MFCD00069277
• BENZENEETHANAMINE, N-ETHYL-.ALPHA.-METHYL-3-(TRIFLUOROMETHYL)-, HYDROCHLORIDE, (.ALPHA.R)-
• DTXCID5028798
• 3616-78-2
• R(-)-Fenfluramine hydrochloride
• Fenfluramine l-form HCl
• Tox21_112865
• NS00082828
• Levofenfluramine hydrochloride
• NCGC00159473-05
• (-)-Fenfluramine hydrochloride
• FENFLURAMINE HYDROCHLORIDE, (-)-
• CAS-3616-78-2
• (2R)-N-ethyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine;hydrochloride
• EINECS 222-803-7
• Q27266867
• PHENETHYLAMINE, N-ETHYL-.ALPHA.-METHYL-M-(TRIFLUOROMETHYL)-, HYDROCHLORIDE, (-)-
• (R)-N-Ethyl-alpha-methyl-3-(trifluoromethyl)phenethylamine hydrochloride
• (R)-N-ethyl-1-(3-(trifluoromethyl)phenyl)propan-2-amine hydrochloride
• 7B013935Z2
• BENZENEETHANAMINE, N-ETHYL-.ALPHA.-METHYL-3-(TRIFLUOROMETHYL)-, HYDROCHLORIDE, (R)-
• CHEMBL3183002
• DTXSID2048872
• AKOS030504459
• l-Fenfluramine Hydrochloride
• R(-)-FENFLURAMINE HCL
• Fenfluramine l-form hydrochloride
• UNII-7B013935Z2

• Inchi： 1S/C12H16F3N.ClH/c1-3-16-9(2)7-10-5-4-6-11(8-10)12(13,14)15;/h4-6,8-9,16H,3,7H2,1-2H3;1H/t9-;/m1./s1
• InChI Key： ZXKXJHAOUFHNAS-SBSPUUFOSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C[C@@H](C)NCC)(F)F

Computed Properties

• Exact Mass: 267.10000
• Monoisotopic Mass: 267.1001617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 160-161°
• PSA: 12.03000
• LogP: 4.43880